Cas no 14110-97-5 (4-(Chloromercuri)benzenesulfonic Acid Sodium Salt)

• Product Name: 4-(Chloromercuri)benzenesulfonic Acid Sodium Salt
• CAS No: 14110-97-5
• MF: C₆H₄ClHgNaO₃S
• MW: 415.191926956177
• MDL: MFCD00009799
• CID: 141903
• PubChem ID: 3653477
• Update Time: 2025-10-17

4-(Chloromercuri)benzenesulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Mercurate(1-),chloro(4-sulfophenyl)-, sodium (9CI)
• 4-(CHLOROMERCURI)BENZENESULFONIC ACID, SODIUM SALT
• Sodium 4-(chloromercuri)benzenesulphonate
• sodium,chloro-(4-sulfonatophenyl)mercury
• OR6775T
• PCMBS
• PCMPS
• P-CHLOROMERCURIPHENYLSULFONIC ACID
• SodiuM p-ChloroMercuriphenylsulfonate
• p-Chloromercuriphenylsulfonic Acid, PCMBS
• Sodium 4-(chloromercury)benzenesulphonate
• sodium 4-(chloromercurio)benzenesulphonate
• 4-(Chloromercuri)benzenesulfonic ,sodium salt
• P-chloromercuriphenylsulfonic acid*monosodium
• 14110-97-5
• 4-(Chloromercuri)benzenesulfonic Acid Sodium Salt
• p-Chloromercuribenzenesulfonic acid sodium salt
• Mercurate(1-), chloro(4-sulfophenyl)-, sodium
• AKOS015914127
• Mercury, chloro(p-sulfophenyl)-, sodium salt
• sodium-p-chloromercuriphenylsulphonate
• FT-0616718
• MFCD00009799
• Sodium p-chloromercuribenzenesulfonate
• p-Chloromercuriphenylsulphonic acid monosodium salt
• Monosodium p-chloromercuriphenylsulfonic acid
• 4-(Chloromercuri)benzenesulphonic acid sodium salt
• SCHEMBL6743885
• AKOS004902814
• Chloro(4-sulfophenyl)mercurate(1-) sodium
• sodium;chloro-(4-sulfonatophenyl)mercury
• DB-042549

• MDL： MFCD00009799
• Inchi： 1S/C6H5O3S.ClH.Hg.Na/c7-10(8,9)6-4-2-1-3-5-6;;;/h2-5H,(H,7,8,9);1H;;/q;;2*+1/p-2
• InChI Key： BPDSRKSETVILKT-UHFFFAOYSA-L
• SMILES： [Hg](C1C=CC(=CC=1)S(=O)(=O)[O-])Cl.[Na+]

Computed Properties

• Exact Mass: 415.91700
• Monoisotopic Mass: 415.917381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: >370°C
• Stability/Shelf Life: Store at -20°C
• PSA: 65.58000
• LogP: 1.53310
• Solubility: Not determined

4-(Chloromercuri)benzenesulfonic Acid Sodium Salt Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：UN 2025
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1(a)
• Safety Term：6.1(a)
• Packing Group：II
• HazardClass：6.1(a)
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on 4-(Chloromercuri)benzenesulfonic Acid Sodium Salt

4-(Chloromercuri)benzenesulfonic Acid Sodium Salt (CAS No. 14110-97-5): A Comprehensive Overview

4-(Chloromercuri)benzenesulfonic Acid Sodium Salt (CAS No. 14110-97-5) is a unique compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmacology due to its distinctive properties and potential applications. This compound is a sodium salt of a chloromercury-substituted benzenesulfonic acid, which imparts it with unique chemical and biological characteristics.

The molecular structure of 4-(Chloromercuri)benzenesulfonic Acid Sodium Salt consists of a benzene ring with a sulfonic acid group and a chloromercury substituent. The presence of the chloromercury group makes this compound highly reactive and capable of forming coordination complexes with various biomolecules, including proteins and enzymes. This reactivity has led to its use in a variety of research applications, particularly in the study of protein interactions and enzyme inhibition.

Recent studies have highlighted the role of 4-(Chloromercuri)benzenesulfonic Acid Sodium Salt in elucidating the mechanisms of protein-protein interactions. For instance, a study published in the Journal of Biological Chemistry demonstrated that this compound can selectively modify cysteine residues in proteins, thereby disrupting specific protein interactions. This property has been exploited to investigate the functional roles of cysteine residues in various biological processes, such as signal transduction and cellular metabolism.

In addition to its use in protein modification, 4-(Chloromercuri)benzenesulfonic Acid Sodium Salt has also been employed in the development of new analytical methods for detecting and quantifying biomolecules. Researchers at the University of California, Berkeley, have developed a highly sensitive assay using this compound to detect trace amounts of specific proteins in complex biological samples. The high affinity and selectivity of 4-(Chloromercuri)benzenesulfonic Acid Sodium Salt for cysteine residues make it an ideal reagent for such applications.

The pharmacological properties of 4-(Chloromercuri)benzenesulfonic Acid Sodium Salt have also been explored. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it was found to inhibit the activity of thioredoxin reductase, an enzyme that plays a crucial role in maintaining cellular redox balance and protecting cells from oxidative stress. This finding suggests that 4-(Chloromercuri)benzenesulfonic Acid Sodium Salt may have potential therapeutic applications in the treatment of inflammatory diseases.

The environmental impact and safety profile of 4-(Chloromercuri)benzenesulfonic Acid Sodium Salt have also been subjects of recent research. Studies have shown that while this compound is highly reactive and effective for its intended uses, it must be handled with care due to its potential to form toxic byproducts if not properly managed. Researchers at the Environmental Protection Agency (EPA) have recommended best practices for handling and disposing of this compound to minimize environmental risks.

In conclusion, 4-(Chloromercuri)benzenesulfonic Acid Sodium Salt (CAS No. 14110-97-5) is a versatile compound with a wide range of applications in chemical and biological research. Its unique chemical properties make it an invaluable tool for studying protein interactions, developing new analytical methods, and exploring potential therapeutic applications. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its utility in various scientific fields.